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For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the detection of specific RNA sequences within

fixed cells and tissues using an azide-modified oligonucleotide probe followed by fluorescent

labeling with AF 568 DBCO via copper-free click chemistry. This method offers a robust and

highly specific alternative to traditional in situ hybridization (ISH) techniques that rely on

antibody-based detection of labeled probes.

Principle
The AF 568 DBCO in situ hybridization protocol is a two-step process. First, an oligonucleotide

probe containing an azide modification is hybridized to the target RNA sequence within the cell

or tissue. Second, the azide-labeled probe is detected through a bioorthogonal reaction with

AF 568 DBCO. DBCO (Dibenzocyclooctyne) reacts specifically and covalently with the azide

group in a strain-promoted alkyne-azide cycloaddition (SPAAC) reaction. This "click chemistry"

reaction is highly efficient, occurs under physiological conditions without the need for a

cytotoxic copper catalyst, and results in stable labeling of the target RNA with the bright and

photostable AF 568 fluorophore.[1][2][3]
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Key Features:

High Specificity: The bioorthogonal nature of the click chemistry reaction minimizes off-target

labeling.[1][2]

High Sensitivity: The brightness and photostability of the AF 568 dye allow for the detection

of low-abundance RNA targets.[4]

Copper-Free: Avoids the cytotoxicity associated with copper-catalyzed click chemistry,

preserving cellular morphology.[1][2]

Versatility: This protocol can be adapted for various sample types, including cultured cells

and tissue sections.
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Reagent Supplier Comments

Azide-Modified Oligonucleotide

Probe
Custom Synthesis

Design probes to be 20-50

nucleotides in length with a GC

content of 40-60%. Azide

modifications can be

incorporated at the 3' or 5' end.

[5][6]

AF 568 DBCO Various
Store at -20°C, protected from

light.[7]

Paraformaldehyde (PFA) Electron Microscopy Sciences

Prepare a fresh 4% (w/v)

solution in 1X PBS for fixation.

Handle in a fume hood.

Phosphate-Buffered Saline

(PBS), RNase-free
Various

Hybridization Buffer Prepare in-house

50% formamide, 5X SSC, 50

µg/mL heparin, 1X Denhardt's

solution, 0.1% Tween-20, 500

µg/mL yeast tRNA.

20X Saline-Sodium Citrate

(SSC) Buffer
Various

Proteinase K Various

DAPI (4',6-diamidino-2-

phenylindole)
Various For nuclear counterstaining.

Mounting Medium Various
Antifade mounting medium is

recommended.

Experimental Protocols
I. Sample Preparation
A. Cultured Cells on Coverslips
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Seed cells on sterile glass coverslips in a petri dish and culture overnight.

Aspirate the culture medium and wash the cells twice with ice-cold 1X PBS.

Fix the cells with 4% PFA in 1X PBS for 15 minutes at room temperature.

Wash the cells three times with 1X PBS for 5 minutes each.

Proceed to the hybridization step.

B. Paraffin-Embedded Tissue Sections

Deparaffinize the tissue sections by incubating them in xylene twice for 5 minutes each.

Rehydrate the sections by sequential 5-minute incubations in 100%, 95%, 70%, and 50%

ethanol.

Wash with 1X PBS for 5 minutes.

Permeabilize the tissue by incubating with Proteinase K (10 µg/mL in 1X PBS) for 10 minutes

at 37°C.

Wash twice with 1X PBS.

Post-fix with 4% PFA in 1X PBS for 10 minutes at room temperature.

Wash three times with 1X PBS for 5 minutes each.

II. In Situ Hybridization
Pre-hybridize the samples by incubating them in hybridization buffer for 1 hour at 37°C in a

humidified chamber.

Dilute the azide-modified oligonucleotide probe in hybridization buffer to a final concentration

of 1-10 µM.

Denature the probe by heating at 85°C for 5 minutes, then immediately place on ice.

Remove the pre-hybridization buffer and add the diluted probe to the samples.
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Incubate overnight at 37°C in a humidified chamber.

Wash the samples with 2X SSC/50% formamide at 37°C for 30 minutes.

Wash with 2X SSC at 37°C for 15 minutes.

Wash with 1X SSC at room temperature for 15 minutes.

III. Copper-Free Click Chemistry Reaction
Prepare a 10 mM stock solution of AF 568 DBCO in DMSO.

Dilute the AF 568 DBCO stock solution to a final concentration of 10-50 µM in 1X PBS.

Add the AF 568 DBCO solution to the samples and incubate for 1-2 hours at room

temperature, protected from light.

Wash the samples three times with 1X PBS containing 0.1% Tween-20 for 10 minutes each

to remove unbound dye.

IV. Counterstaining and Mounting
Counterstain the nuclei by incubating the samples with DAPI (300 nM in 1X PBS) for 5

minutes at room temperature.

Wash three times with 1X PBS for 5 minutes each.

Mount the coverslips on microscope slides using an antifade mounting medium.

Seal the coverslips with nail polish and allow them to dry.

V. Imaging
Image the samples using a fluorescence microscope equipped with appropriate filter sets for

AF 568 (Excitation/Emission: ~579/603 nm) and DAPI (Excitation/Emission: ~358/461 nm).

[4][7]

Quantitative Data Summary
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Parameter Recommended Range Notes

Probe Design

Probe Length 20-50 nucleotides
Longer probes may increase

signal but also background.

GC Content 40-60%
To ensure specific binding at

the hybridization temperature.

Hybridization

Probe Concentration 1-10 µM
Optimal concentration should

be determined empirically.

Hybridization Temperature 37°C

May need to be optimized

based on the melting

temperature (Tm) of the probe.

Hybridization Time 12-16 hours (overnight)

Click Reaction

AF 568 DBCO Concentration 10-50 µM
Higher concentrations may

lead to increased background.

Incubation Time 1-2 hours

Longer incubation times may

improve signal but can also

increase background.

Incubation Temperature Room Temperature

Imaging

AF 568 Excitation Wavelength

(max)
~579 nm [4][7]

AF 568 Emission Wavelength

(max)
~603 nm [4][7]

Diagrams
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Caption: Experimental workflow for AF 568 DBCO in situ hybridization.
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Caption: Schematic of the detection principle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12363973?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

